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Compound of Interest

Compound Name: (R)-Eucomol

Cat. No.: B11932691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-Eucomol, a naturally occurring homoisoflavonoid, has garnered attention within the

scientific community for its potential biological activities. This technical guide provides a

comprehensive overview of its chemical properties, and known biological effects, including

cytotoxic and antibacterial activities, supported by available experimental data.

Chemical and Physical Properties
(R)-Eucomol is classified as a flavonoid derivative. Its fundamental chemical and physical

properties are summarized in the table below.

Property Value

CAS Number 118204-64-1

Molecular Formula C₁₇H₁₆O₆

Molecular Weight 316.31 g/mol

Appearance Solid

Source
Isolated from the bulbs of Eucomis bicolor and

other Eucomis species.
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Biological Activities
Current research indicates that (R)-Eucomol exhibits cytotoxic effects against certain cancer

cell lines and possesses marginal antibacterial properties.

Cytotoxic Activity
(R)-Eucomol has demonstrated cytotoxic activity against human epidermoid carcinoma (KB)

and murine lymphocytic leukemia (P-388) cell lines. While specific IC50 values from

comprehensive dose-response studies are not widely published in readily available literature,

the compound is recognized for its potential as an antiproliferative agent.

Experimental Protocol: General Cytotoxicity Assay (MTT Assay)

A standard method to assess the cytotoxic activity of a compound like (R)-Eucomol is the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The following provides a

generalized protocol:

Cell Culture: KB or P-388 cells are cultured in an appropriate medium supplemented with

fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5%

CO₂.

Cell Seeding: Cells are seeded into 96-well microtiter plates at a predetermined density and

allowed to adhere overnight.

Compound Treatment: (R)-Eucomol is dissolved in a suitable solvent (e.g., DMSO) and then

diluted to various concentrations in the cell culture medium. The cells are then treated with

these concentrations for a specified period (e.g., 48 or 72 hours).

MTT Addition: After the incubation period, the medium is replaced with a fresh medium

containing MTT solution. The plates are then incubated for a few hours, allowing viable cells

to metabolize the MTT into formazan crystals.

Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to each well

to dissolve the formazan crystals.
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Absorbance Measurement: The absorbance of the resulting colored solution is measured

using a microplate reader at a specific wavelength (typically around 570 nm).

Data Analysis: The percentage of cell viability is calculated relative to untreated control cells.

The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then

determined by plotting a dose-response curve.

Logical Workflow for Cytotoxicity Assessment

Culture KB or P-388 cells Seed cells in 96-well plates Treat cells with (R)-Eucomol Perform MTT assay Analyze data to determine IC50

Click to download full resolution via product page

Caption: Workflow for determining the cytotoxic activity of (R)-Eucomol.

Antibacterial Activity
(R)-Eucomol has been reported to exhibit marginal antibacterial activity. Specific details

regarding the bacterial strains tested and the extent of inhibition are not extensively

documented in publicly accessible sources.

Experimental Protocol: General Antibacterial Assay (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of an antibacterial agent can be determined using

the broth microdilution method.

Bacterial Culture: The test bacteria (e.g., Staphylococcus aureus and Escherichia coli) are

cultured in a suitable broth medium to a standardized cell density.

Compound Preparation: A stock solution of (R)-Eucomol is prepared and serially diluted in a

96-well microtiter plate containing the broth medium.

Inoculation: Each well is inoculated with the standardized bacterial suspension.

Incubation: The plate is incubated under appropriate conditions for the specific bacteria (e.g.,

37°C for 18-24 hours).
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MIC Determination: The MIC is determined as the lowest concentration of (R)-Eucomol that

visually inhibits the growth of the bacteria.

Culture bacterial strains

Inoculate with bacterial suspension

Prepare serial dilutions of (R)-Eucomol

Incubate plates

Determine Minimum Inhibitory Concentration (MIC)
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To cite this document: BenchChem. [(R)-Eucomol: A Technical Overview of its Chemical
Properties and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932691#r-eucomol-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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